Cas no 124569-77-3 (1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-nitrophenyl)-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-nitrophenyl)-
• CAS No: 124569-77-3
• MF: C₁₅H₉N₅O₃
• MW: 307.263662099838
• CID: 155293
• PubChem ID: 3079201
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-[1,2,4]triazolo[3,4-a]phthalazin-3-one
• 124569-77-3
• 2-(4-Nitrophenyl)-1,2,4-triazolo(3,4-a)phthalazin-3(2H)-one
• 1,2,4-Triazolo(3,4-a)phthalazin-3(2H)-one, 2-(4-nitrophenyl)-
• DTXSID00154436

• Inchi： 1S/C15H9N5O3/c21-15-18(11-5-7-12(8-6-11)20(22)23)17-14-13-4-2-1-3-10(13)9-16-19(14)15/h1-9H
• InChI Key： FTPUWLCLQKPVPT-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=CC=2)[N+](=O)[O-])N=C2C3C=CC=CC=3C=NN21

Computed Properties

• Exact Mass: 307.07067
• Monoisotopic Mass: 307.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 523.8°C at 760 mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.789
• PSA: 91.41